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Introduction

Orlandin is a naturally occurring fungal metabolite first isolated from Aspergillus niger.[1] It
belongs to the class of 8,8'-bicoumarins and has garnered significant interest in the scientific
community for its biological activities, most notably its potential as a malaria transmission-
blocking agent.[2] This technical guide provides a comprehensive overview of the chemical
structure, properties, and known biological functions of Orlandin, with a focus on its
mechanism of action against the malaria parasite Plasmodium falciparum.

Chemical Structure and Properties

Orlandin is a dimeric coumarin derivative with the systematic IUPAC name 7-hydroxy-8-(7-
hydroxy-4-methoxy-5-methyl-2-oxochromen-8-yl)-4-methoxy-5-methylchromen-2-one.[1] Its
chemical structure is characterized by two linked 7-hydroxy-4-methoxy-5-methylcoumarin units.

Table 1: Chemical Identifiers and Computed Properties of Orlandin[1][3]
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Property Value
Molecular Formula C22H180s
Molecular Weight 410.38 g/mol
CAS Number 69975-77-5

7-hydroxy-8-(7-hydroxy-4-methoxy-5-methyl-2-
IUPAC Name oxochromen-8-yl)-4-methoxy-5-methylchromen-

2-one

P-orlandin, Bis(8,8'-(7-hydroxy-4-methoxy-5-

Synonyms .
methylcoumarin))

XLogP3-AA 3.6

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 8

Rotatable Bond Count 3

Topological Polar Surface Area 112 A2

Heavy Atom Count 30

Complexity 709

Note: The physical properties such as melting point, boiling point, and specific solubility values
for Orlandin are not readily available in the current literature. The data presented above are
primarily based on computational models.

Biological Activity and Mechanism of Action

Orlandin has been identified as a potent inhibitor of Plasmodium falciparum infection in
mosquitoes.[2] Its primary mechanism of action involves the disruption of the parasite's life
cycle within the mosquito vector.

Inhibition of Plasmodium falciparum Infection
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Research has demonstrated that Orlandin effectively prevents the binding of the Anopheles
gambiae fibrinogen-related protein 1 (FREP1) to the surface of P. falciparum gametocytes and
ookinetes.[2][4] FREP1 is a crucial host factor located in the mosquito's midgut that facilitates
the parasite's invasion of the midgut epithelium.[1][5] By inhibiting this interaction, Orlandin
effectively blocks a critical step in the parasite's development, thereby preventing the
transmission of malaria.

The following diagram illustrates the proposed mechanism of action for Orlandin in the
mosquito midgut.

Anopheles gambiae Midgut

FREP1 Receptor Midgut Epithelium

Plasmodium falciparum
(Gametocytes/Ookinetes)

Inhibits Binding

Click to download full resolution via product page

Figure 1: Mechanism of Orlandin’'s Malaria Transmission-Blocking Activity.

Plant Growth Inhibition

In addition to its antimalarial properties, Orlandin has also been reported to exhibit plant
growth-inhibiting properties.[6] Further research is needed to fully elucidate the mechanism and
potential applications of this activity.

Experimental Protocols
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Detailed experimental protocols for the synthesis, isolation, and purification of Orlandin are not
extensively documented in publicly available literature. However, general methodologies for the
isolation of fungal metabolites and analytical characterization can be applied.

Isolation from Aspergillus niger

Orlandin is a known metabolite of the fungus Aspergillus niger.[1] A general workflow for its
isolation would involve:

» Cultivation: Large-scale fermentation of an Orlandin-producing strain of Aspergillus niger in
a suitable liquid or solid medium.

o Extraction: Extraction of the fungal biomass and/or culture broth with an appropriate organic
solvent, such as ethyl acetate or methanol, to isolate secondary metabolites.

 Purification: Chromatographic techniques, including column chromatography (using silica gel
or other stationary phases) and high-performance liquid chromatography (HPLC), would be
employed to separate and purify Orlandin from the crude extract.

The following diagram outlines a general experimental workflow for the isolation and
purification of Orlandin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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